3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione

• IUPAC Name: 3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C21H19F3N4O3/c22-21(23,24)14-4-3-5-15(12-14)26-8-10-27(11-9-26)18(29)13-28-19(30)16-6-1-2-7-17(16)25-20(28)31/h1-7,12H,8-11,13H2,(H,25,31)
• InChI Key: OCDJHBPZGPUTMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)CN3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C21H19F3N4O3
• Molecular Weight: 432.4 g/mol

Description

3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione is a useful research compound. Its molecular formula is C21H19F3N4O3 and its molecular weight is 432.403. The purity is usually 95%.
BenchChem offers high-quality 3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione and its derivatives have been studied for their anticonvulsant activity. A series of derivatives were synthesized and tested using various seizure models in mice. Several compounds exhibited significant effectiveness in at least one seizure model, with some showing high activity in both maximal electroshock and subcutaneous pentylenetetrazole screens (Kamiński, Rzepka & Obniska, 2011).

Stability Under Stressful Conditions

The stability of a pharmaceutical substance similar to 3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione was studied under various stress conditions. The study focused on the substance's response to high temperatures, light, oxidants, and hydrolysis in acidic and alkaline environments. The findings indicated that the substance is stable under most conditions except in alkaline hydrolysis, where it is prone to degradation (Gendugov et al., 2021).

Antihypertensive Potential

Research on piperidine derivatives with a quinazoline ring system, which includes compounds structurally related to 3-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-1H-quinazoline-2,4-dione, has demonstrated potential antihypertensive properties. In a study involving spontaneously hypertensive rat models, certain derivatives produced significant hypotension, suggesting their utility in managing high blood pressure (Takai et al., 1986).

Corrosion Inhibition

Derivatives of quinazolin-4(3H)-one, which is structurally related to the chemical , have been investigated as corrosion inhibitors for mild steel in HCl. The study involved a range of analytical techniques and revealed that these derivatives are effective in preventing corrosion, thus potentially useful in industrial applications (Chen et al., 2021).